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Compound of Interest

Compound Name: Benzamide, N-bromo-

Cat. No.: B3049252

Essential Safety and Handling Guide for Benzamide,
N-bromo-

Disclaimer: A specific Safety Data Sheet (SDS) for Benzamide, N-bromo- (CAS 19964-97-7)
was not publicly available at the time of this writing. The following information is compiled from
data on structurally similar compounds, including various brominated benzamides and N-
bromosuccinimide. This guide should be used for preliminary planning only. It is imperative to
obtain and review the official SDS from your supplier before any handling or use of this
compound.

This document provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal guidelines for researchers, scientists, and drug development
professionals working with Benzamide, N-bromo-.

Summary of Potential Hazards

Based on analogous compounds, Benzamide, N-bromo- is anticipated to be a hazardous
substance. The primary concerns include:

» Skin Irritation: Likely to cause skin irritation upon contact.
o Eye Irritation: Expected to cause serious eye irritation.

o Respiratory Irritation: May cause respiratory tract irritation if inhaled.
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e Harmful if Swallowed: Ingestion may be harmful.

Quantitative Data for Structurally Similar Compounds

The following table summarizes key quantitative data for Benzamide (the parent compound)
and N-Bromosuccinimide, a common N-bromo reagent. This data is for reference only and may
not accurately reflect the properties of Benzamide, N-bromo-.

N-Bromosuccinimide

Property Benzamide
(NBS)
Molecular Formula C7H7NO C4H4BrNO2
Molecular Weight 121.14 g/mol [1] 177.98 g/mol [2]
Appearance White solid[1] Off-white solid[3]
Melting Point 125 - 129 °C[2] 175 - 180 °C (decomposes)[2]
Boiling Point 288 °C[1] Not available
Solubility in Water Partially soluble[1] 14.7 g/L (25 °C)

Note: The molecular formula for Benzamide, N-bromo- is C7HsBrNO, and its computed
molecular weight is approximately 200.03 g/mol .[4]

Operational and Disposal Plans
Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when handling Benzamide, N-bromo-. The following
table outlines the minimum required PPE.
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Body Part Recommended Protection

Chemical safety goggles and a face shield are
Eyes/Face
mandatory.[1]

A flame-retardant lab coat and chemically
Ski resistant gloves (e.g., nitrile) are required.
in
Ensure gloves are inspected before use and

disposed of properly after handling.[1]

Work should be conducted in a certified

chemical fume hood. If there is a risk of dust or
Respiratory aerosol generation, a NIOSH-approved

respirator with an appropriate cartridge is

necessary.[5]

Full-length pants and closed-toe shoes are
Body required. An emergency safety shower and

eyewash station must be readily accessible.

Step-by-Step Handling Protocol

e Preparation:

o Before starting, ensure you have read and understood the supplier's SDS for Benzamide,
N-bromo-.

o Designate a specific area within a chemical fume hood for the handling of this compound.
o Ensure all necessary PPE is available and in good condition.

o Have spill control materials (e.g., absorbent pads, appropriate neutralizer) readily
available.

e Handling:

o Always handle Benzamide, N-bromo- within a certified chemical fume hood to avoid
inhalation of dust or vapors.[5]
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o Avoid direct contact with skin and eyes.[6]
o Use compatible spatulas and glassware. Avoid creating dust.

o Keep the container tightly closed when not in use.[6]

e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[5]
o Decontaminate all surfaces and equipment used.

o Properly label and store any remaining Benzamide, N-bromo- according to the supplier's
recommendations, likely in a cool, dry, and well-ventilated area away from incompatible
materials.

Disposal Plan

o Waste Collection: All waste contaminated with Benzamide, N-bromo-, including disposable
PPE, weighing papers, and cleaning materials, must be collected in a clearly labeled, sealed
hazardous waste container.

e Waste Disposal: Dispose of chemical waste through your institution's environmental health
and safety (EHS) office. Do not dispose of this material down the drain or in regular trash.[3]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Protocol

Move the affected person to fresh air
) immediately. If breathing is difficult or stops,
Inhalation ) e o ) )
provide artificial respiration and seek immediate

medical attention.[1]

Immediately remove contaminated clothing.
_ Flush the affected skin with copious amounts of
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.[1]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[1]

Spill Response

o Evacuate: Immediately evacuate the area of all non-essential personnel.
o Ventilate: Ensure the area is well-ventilated, but do not direct airflow towards individuals.
o Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material.

o Clean-up: Carefully sweep or scoop the contained material into a labeled hazardous waste
container.

o Decontaminate: Clean the spill area with an appropriate solvent and then soap and water.

Report: Report the spill to your institution's EHS office.

Visual Safety Guides
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The following diagrams illustrate the standard workflow for handling Benzamide, N-bromo-
and the logical steps for an emergency response.

Standard Operating Procedure for Handling Benzamide, N-bromo-

1. Preparation
- Review SDS
- Designate work area in fume hood
- Don appropriate PPE

l

2. Handling
- Work within fume hood
- Avoid dust generation
- Keep container closed

l

3. Post-Handling
- Wash hands thoroughly
- Decontaminate surfaces
- Store chemical properly

'

4. Disposal
- Collect all waste in a labeled container
- Contact EHS for pickup

Click to download full resolution via product page

Caption: Workflow for handling Benzamide, N-bromo-.
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Emergency Response for Benzamide, N-bromo- Exposure

Exposure Occurs
(Inhalation, Skin/Eye Contact, Ingestion)

Remove from exposure
- Move to fresh air
- Remove contaminated clothing

If skin/eye contact

Flush affected area
(Skin/Eyes) with water for 15 min

If inhaled

Seek Immediate Medical Attention
- Bring SDS if available

Click to download full resolution via product page

Caption: Emergency response for exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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